(1S,8aα)-Decahydro-5α-(1H-indol-3-ylmethyl)-1β,4aβ-dimethyl-6-methylene-1-(4-methyl-3-pentenyl)napht
(1S,8aα)-Decahydro-5α-(1H-indol-3-ylmethyl)-1β,4aβ-dimethyl-6-methylene-1-(4-methyl-3-pentenyl)napht
Brand Name:
Vulcanchem
CAS No.:
110883-36-8
VCID:
VC0011247
InChI:
InChI=1S/C28H39NO/c1-19(2)9-8-15-28(5)25-13-12-20(3)23(27(25,4)16-14-26(28)30)17-21-18-29-24-11-7-6-10-22(21)24/h6-7,9-11,18,23,25-26,29-30H,3,8,12-17H2,1-2,4-5H3/t23-,25-,26+,27-,28+/m1/s1
SMILES:
CC(=CCCC1(C2CCC(=C)C(C2(CCC1O)C)CC3=CNC4=CC=CC=C43)C)C
Molecular Formula:
C28H39NO
Molecular Weight:
405.6 g/mol
(1S,8aα)-Decahydro-5α-(1H-indol-3-ylmethyl)-1β,4aβ-dimethyl-6-methylene-1-(4-methyl-3-pentenyl)napht
CAS No.: 110883-36-8
Main Products
VCID: VC0011247
Molecular Formula: C28H39NO
Molecular Weight: 405.6 g/mol
| CAS No. | 110883-36-8 |
|---|---|
| Product Name | (1S,8aα)-Decahydro-5α-(1H-indol-3-ylmethyl)-1β,4aβ-dimethyl-6-methylene-1-(4-methyl-3-pentenyl)napht |
| Molecular Formula | C28H39NO |
| Molecular Weight | 405.6 g/mol |
| IUPAC Name | (1S,2S,4aR,5R,8aR)-5-(1H-indol-3-ylmethyl)-1,4a-dimethyl-6-methylidene-1-(4-methylpent-3-enyl)-3,4,5,7,8,8a-hexahydro-2H-naphthalen-2-ol |
| Standard InChI | InChI=1S/C28H39NO/c1-19(2)9-8-15-28(5)25-13-12-20(3)23(27(25,4)16-14-26(28)30)17-21-18-29-24-11-7-6-10-22(21)24/h6-7,9-11,18,23,25-26,29-30H,3,8,12-17H2,1-2,4-5H3/t23-,25-,26+,27-,28+/m1/s1 |
| Standard InChIKey | SYFJYRUTNACAQV-IPTPSVHJSA-N |
| Isomeric SMILES | CC(=CCC[C@]1([C@@H]2CCC(=C)[C@H]([C@]2(CC[C@@H]1O)C)CC3=CNC4=CC=CC=C43)C)C |
| SMILES | CC(=CCCC1(C2CCC(=C)C(C2(CCC1O)C)CC3=CNC4=CC=CC=C43)C)C |
| Canonical SMILES | CC(=CCCC1(C2CCC(=C)C(C2(CCC1O)C)CC3=CNC4=CC=CC=C43)C)C |
| PubChem Compound | 11960555 |
| Last Modified | Nov 11 2021 |
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